Cas no 2166877-97-8 (6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• CAS No: 2166877-97-8
• MF: C₉H₈N₄OS
• MW: 220.251019477844
• CID: 6334706
• PubChem ID: 165880127
• Update Time: 2025-06-14

6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one
• EN300-1452200
• 2166877-97-8

• Inchi： 1S/C9H8N4OS/c10-7-6(5-2-1-3-11-4-5)8(14)13-9(15)12-7/h1-4H,(H4,10,12,13,14,15)
• InChI Key： PMEBLPDVIAPDDI-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C2C=NC=CC=2)=C(N)N1)=O

Computed Properties

• Exact Mass: 220.04188206g/mol
• Monoisotopic Mass: 220.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 112Ų

Additional information on 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

Research Brief on 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS: 2166877-97-8): Recent Advances and Applications

6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS: 2166877-97-8) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structure, featuring a pyridine ring and a sulfanyl group, contributes to its ability to interact with various biological targets. Recent research has demonstrated its efficacy in inhibiting specific kinases involved in cancer progression, making it a promising candidate for oncology drug development. Additionally, its antimicrobial properties have been investigated, with studies showing activity against a range of bacterial and fungal pathogens. These findings underscore the versatility of 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one as a scaffold for designing new therapeutic agents.

One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are notoriously difficult to modulate with traditional small molecules, but the structural features of 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one enable it to disrupt these interactions effectively. Recent publications have detailed its use in the development of inhibitors for PPIs involved in inflammatory diseases and neurodegenerative disorders, opening new avenues for therapeutic intervention.

In terms of synthetic methodology, recent studies have focused on optimizing the production of 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one to improve yield and purity. Green chemistry approaches, such as the use of eco-friendly solvents and catalysts, have been employed to reduce the environmental impact of its synthesis. These advancements not only enhance the compound's accessibility for research but also align with the growing demand for sustainable practices in pharmaceutical manufacturing.

Looking ahead, the potential of 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one in drug discovery appears promising. Ongoing research is exploring its utility in combination therapies, where it may synergize with other compounds to enhance efficacy or overcome resistance mechanisms. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to refine its design and optimize its pharmacological properties. These efforts are expected to yield new derivatives with improved selectivity and potency, further expanding its therapeutic potential.

In conclusion, 6-amino-5-(pyridin-3-yl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS: 2166877-97-8) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, antimicrobial therapy, and PPI modulation. Recent advancements in its synthesis and biological evaluation highlight its versatility and potential for addressing unmet medical needs. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in the development of next-generation therapeutics.